Cas no 69747-83-7 (dibenzo[b,d]thiophene-1-ol)

• Product Name: dibenzo[b,d]thiophene-1-ol
• CAS No: 69747-83-7
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 1739210
• PubChem ID: 150130
• Update Time: 2025-04-21

dibenzo[b,d]thiophene-1-ol Chemical and Physical Properties

Names and Identifiers

• dibenzo[b,d]thiophene-1-ol
• dibenzothiophen-1-ol
• Dibenzo[b,d]thiophen-1-ol
• 69747-83-7
• SCHEMBL2338956
• 1-Hydroxydibenzothiophene
• hydroxydibenzothiophene
• DTXSID40220043
• AI-942/13331608
• WMULKBIXKMJJBM-UHFFFAOYSA-N
• DA-03481
• CCRIS 5305

• Inchi： 1S/C12H8OS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7,13H
• InChI Key： WMULKBIXKMJJBM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 200.02964
• Monoisotopic Mass: 200.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23